Cas no 1214349-86-6 (2-Fluoro-5-phenylpyridine-3-carboxylic acid)

• Product Name: 2-Fluoro-5-phenylpyridine-3-carboxylic acid
• CAS No: 1214349-86-6
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4764248
• Update Time: 2023-08-15

2-Fluoro-5-phenylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-phenylpyridine-3-carboxylic acid
• 2-Fluoro-5-phenylnicotinic acid
• 2-Fluoro-5-phenyl-3-pyridinecarboxylic acid
• 2-Fluoro-5-phenylpyridine-3-carboxylic acid

• Inchi： 1S/C12H8FNO2/c13-11-10(12(15)16)6-9(7-14-11)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： VWCVAVZUHKUAAF-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C(C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.054
• Monoisotopic Mass: 217.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 417.6±45.0 °C at 760 mmHg
• Flash Point: 206.4±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Fluoro-5-phenylpyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)